Cas no 120640-76-8 (Oxazolo[4,5-c]pyridine-2(3H)-thione)

• Product Name: Oxazolo[4,5-c]pyridine-2(3H)-thione
• CAS No: 120640-76-8
• MF: C₆H₄N₂OS
• MW: 152.1738
• MDL: MFCD24394624
• CID: 2093132
• PubChem ID: 10329455
• Update Time: 2025-06-13

Oxazolo[4,5-c]pyridine-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-c]pyridine-2(3H)-thione
• 3H-[1,3]oxazolo[4,5-c]pyridine-2-thione
• OXAZOLO[4,5-C]PYRIDINE-2-THIOL
• [1,3]oxazolo[4,5-c]pyridine-2-thiol
• 2-mercapto-oxazolo(4,5-c) pyridine
• STL140820
• AB65952
• SY233069
• AK165807
• SY130034
• MFCD24394624
• VEA64076
• AKOS005720991
• AC2527
• SCHEMBL6217375
• AKOS025286032
• CCG-321860
• DB-144361
• CS-12879
• MFCD12755946
• 120640-76-8
• 3H-oxazolo[4,5-c]pyridine-2-thione

• MDL： MFCD24394624
• Inchi： 1S/C6H4N2OS/c10-6-8-4-3-7-2-1-5(4)9-6/h1-3H,(H,8,10)
• InChI Key： QOWAMUGBQMMARO-UHFFFAOYSA-N
• SMILES： S=C1N([H])C2C([H])=NC([H])=C([H])C=2O1

Computed Properties

• Exact Mass: 152.00443393g/mol
• Monoisotopic Mass: 152.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2
• XLogP3: 0.7

Experimental Properties

• Boiling Point: 284.1±32.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyridines

Additional information on Oxazolo[4,5-c]pyridine-2(3H)-thione

Comprehensive Overview of Oxazolo[4,5-c]pyridine-2(3H)-thione (CAS No. 120640-76-8)

Oxazolo[4,5-c]pyridine-2(3H)-thione (CAS No. 120640-76-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the class of oxazolopyridine derivatives, which are known for their diverse biological activities. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation, microbial infections, and metabolic disorders.

The molecular structure of Oxazolo[4,5-c]pyridine-2(3H)-thione features a fused oxazole and pyridine ring system, which contributes to its stability and reactivity. This structural motif is often associated with enhanced bioavailability and binding affinity to biological targets. Recent studies have highlighted its potential as a scaffold for designing kinase inhibitors and enzyme modulators, making it a subject of interest in precision medicine and personalized therapeutics.

In the context of current trends, the demand for heterocyclic compounds like Oxazolo[4,5-c]pyridine-2(3H)-thione has surged due to their versatility in medicinal chemistry. Users frequently search for terms such as "oxazolopyridine synthesis," "CAS 120640-76-8 applications," and "thione derivatives in drug design," reflecting the growing curiosity about its practical uses. Additionally, the compound's potential role in addressing antibiotic resistance and chronic diseases aligns with global health priorities, further driving research interest.

From a synthetic perspective, Oxazolo[4,5-c]pyridine-2(3H)-thione can be prepared through cyclization reactions involving 2-aminopyridine derivatives and carbon disulfide. Optimizing these synthetic routes is a key focus for chemists aiming to improve yield and purity. The compound's thione functional group also offers opportunities for further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

Environmental and regulatory considerations are equally important when discussing CAS No. 120640-76-8. While the compound is not classified as hazardous, its handling and disposal must adhere to standard laboratory safety protocols. Researchers are encouraged to explore green chemistry approaches to minimize waste and reduce the environmental footprint of its synthesis.

In conclusion, Oxazolo[4,5-c]pyridine-2(3H)-thione represents a promising candidate for future scientific and industrial applications. Its structural elegance, combined with its potential in drug discovery and material science, positions it as a valuable asset in the quest for innovative solutions to contemporary challenges. As interest in heterocyclic chemistry continues to grow, this compound is likely to remain a focal point of cutting-edge research.